N-(tert-butyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[(thiophene-3-carbonylamino)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C16H25N3O2S/c1-16(2,3)18-15(21)19-7-4-12(5-8-19)10-17-14(20)13-6-9-22-11-13/h6,9,11-12H,4-5,7-8,10H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key: KINNBAUIBJLKRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2=CSC=C2
• Molecular Formula: C16H25N3O2S
• Molecular Weight: 323.5 g/mol

Description

N-(tert-butyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

Compounds structurally related to "N-(tert-butyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide" have been extensively studied for their synthesis routes and characterization. For instance, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized via a condensation reaction, characterized by spectroscopic methods, and evaluated for biological activities, demonstrating moderate anthelmintic activity (Sanjeevarayappa et al., 2015). Similarly, tert-butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, an important intermediate for the synthesis of biologically active compounds, was synthesized and characterized (Liu Ya-hu, 2010).

Biological Evaluation

Some studies have focused on evaluating the biological activities of these compounds. For example, a study on the chemical modification and analgesic activity of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide revealed that structural modifications could lead to compounds with improved pharmacological profiles, highlighting the potential of these molecules in developing new therapeutic agents (Nie et al., 2020).

Chemical Modification and Drug Development

Research on chemical modifications of these compounds aims to enhance their pharmacological properties. For instance, the study of tert-butyl 4-{3-[6-(4-methoxyphenyl)-2-methylpyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxylate illustrated the synthesis and structural analysis of a molecule with potential pharmacological utility, signifying the role of these compounds in drug development (Anthal et al., 2018).